Cas no 1806871-78-2 (2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde
• CAS No: 1806871-78-2
• MF: C₇H₃BrF₂N₂O₃
• MW: 281.011127710342
• CID: 4864942
• Update Time: 2025-10-30

2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3BrF2N2O3/c8-6-5(12(14)15)4(7(9)10)1-3(2-13)11-6/h1-2,7H
• InChI Key： WVDOCFSTPSXRAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C=O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde (CAS No. 1806871-78-2)

2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde (CAS No. 1806871-78-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique bromo and difluoromethyl substituents, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile aldehyde functional group.

The molecular structure of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde includes a pyridine ring, a common scaffold in medicinal chemistry. The presence of a nitro group at the 3-position and a bromo atom at the 2-position enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions. Additionally, the difluoromethyl group is known for its ability to improve metabolic stability, a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde has surged due to their applications in biomedical research and material science. Fluorination is a key strategy in modern chemistry to enhance the bioavailability and lipophilicity of molecules. This compound’s carboxaldehyde moiety also allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

One of the most frequently asked questions about 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and HPLC are often employed to achieve high purity levels, which are critical for research applications. The compound’s stability under various conditions is another area of interest, as it influences storage and handling protocols.

The versatility of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde extends to its use in catalysis and ligand design. Its ability to participate in palladium-catalyzed reactions makes it a valuable tool for constructing complex heterocycles. Furthermore, the nitro group can be reduced to an amine, opening doors to a wide range of pharmacologically active derivatives.

Environmental and safety considerations are also paramount when working with 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers often inquire about its solubility and compatibility with common solvents, which are essential for experimental design.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde. The integration of microwave-assisted synthesis and flow chemistry has shown promise in reducing reaction times and waste generation. These innovations align with the growing emphasis on eco-friendly methodologies in chemical research.

The future prospects of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde are closely tied to advancements in drug discovery and agrochemical development. Its structural features make it a candidate for targeting enzyme inhibitors and receptor modulators. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in the development of next-generation therapeutics and crop protection agents.

For researchers seeking reliable sources of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde, it is essential to collaborate with reputable suppliers who adhere to stringent quality control standards. The compound’s CAS No. 1806871-78-2 serves as a unique identifier, ensuring accurate procurement and traceability. Additionally, staying updated with the latest scientific literature can provide insights into novel applications and synthetic approaches.

In summary, 2-Bromo-4-(difluoromethyl)-3-nitropyridine-6-carboxaldehyde (CAS No. 1806871-78-2) is a multifaceted compound with broad utility in organic synthesis and materials science. Its unique combination of functional groups and reactivity profiles positions it as a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to remain at the forefront of innovation in chemical sciences.